Cas no 1193390-03-2 (N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride)

• Product Name: N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride
• CAS No: 1193390-03-2
• MF: C₁₃H₁₁BrClF₂N
• MW: 334.586948633194
• CID: 4576772
• PubChem ID: 45791654
• Update Time: 2025-05-20

N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[(4-Bromophenyl)methyl]-2,4-difluoroaniline Hydrochloride
• AKOS008066944
• N-[(4-bromophenyl)methyl]-2,4-difluoroaniline;hydrochloride
• Z600428428
• J-004107
• N-[(4-bromophenyl)methyl]-2,4-difluoroanilinehydrochloride
• 1193390-03-2
• C13H11BrClF2N
• EN300-49692
• G20599
• N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride

• Inchi： 1S/C13H10BrF2N.ClH/c14-10-3-1-9(2-4-10)8-17-13-6-5-11(15)7-12(13)16;/h1-7,17H,8H2;1H
• InChI Key： CZQYCJJRWZQHLU-UHFFFAOYSA-N
• SMILES： N(C1C=CC(F)=CC=1F)CC1C=CC(Br)=CC=1.Cl

Computed Properties

• Exact Mass: 332.97315g/mol
• Monoisotopic Mass: 332.97315g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride

N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride: A Comprehensive Overview

N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride, identified by the CAS number 1193390-03-2, is a highly specialized compound with significant applications in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromophenyl group attached to a methylamine moiety and a difluoroaniline component. The hydrochloride salt form of this compound is particularly notable for its stability and solubility properties, making it an essential intermediate in the synthesis of various bioactive molecules.

The synthesis of N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride involves a multi-step process that typically begins with the bromination of an aromatic ring. This is followed by nucleophilic substitution reactions to introduce the methylamine group and subsequent fluorination steps to achieve the desired difluoro substitution pattern. The final step involves protonation to form the hydrochloride salt, ensuring optimal solubility for further chemical transformations.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel anti-inflammatory and antiviral agents. Researchers have demonstrated that the bromophenyl group plays a crucial role in modulating the pharmacokinetic properties of the molecule, while the difluoro substitution enhances its bioavailability and metabolic stability. These findings underscore the importance of precise structural modifications in achieving desired therapeutic outcomes.

In addition to its pharmacological applications, N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride has also been explored for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic semiconductors and advanced materials with tailored optical properties. Ongoing research is focused on optimizing its integration into polymer-based systems to enhance device performance.

From an environmental perspective, understanding the ecological impact of this compound is critical. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments necessitates careful handling during synthesis and disposal. Regulatory frameworks are increasingly emphasizing the need for sustainable practices to minimize environmental risks associated with such compounds.

In conclusion, N-(4-Bromophenyl)methyl-2,4-difluoroaniline Hydrochloride (CAS No. 1193390-03-2) stands as a testament to the intricate interplay between chemical synthesis and biological activity. Its versatility across multiple domains underscores its significance in contemporary research and development efforts. As advancements continue to unfold, this compound is poised to play an even more pivotal role in shaping future innovations across various scientific disciplines.